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Teresina, Piauí - In the ongoing battle against dengue fever, a significant public health

challenge in Brazil, the city of Teresina employs a multi-faceted approach to control the

proliferation of its primary vector, the Aedes aegypti mosquito. While direct comparative studies

with detailed experimental protocols on the effectiveness of different isolated strategies within

Teresina are not readily available in the public domain, an analysis of epidemiological data and

implemented programs provides insights into the city's comprehensive dengue management

plan. This guide synthesizes available information to offer a comparative overview of the key

dengue control strategies utilized in Teresina for researchers, scientists, and drug development

professionals.

The core of Teresina's strategy revolves around an integrated vector management approach,

combining surveillance, chemical control, and community engagement. This is consistent with

the national guidelines established by the Brazilian Ministry of Health.

Data on Dengue Incidence and Vector Infestation
Epidemiological data and vector surveillance are crucial for monitoring the impact of control

measures. The following tables present a summary of available data for Teresina and the state
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of Piauí.

Table 1: Epidemiological Data for Dengue in Teresina (2002-2006)

Year Dengue Cases Notified
Incidence Rate (per
100,000 inhabitants)

2002 Data not specified 592.7

2003 Data not specified Data not specified

2004 Data not specified 19.5

2005 Data not specified Data not specified

2006 Data not specified Data not specified

Source: Monteiro et al., 2009.[1]

Table 2: Results of the Rapid Index Survey for Aedes aegypti (LIRAa) in Piauí (2025)

LIRAa/LIA Stage
Number of
Municipalities with
Satisfactory Index

Number of
Municipalities in
Alert

Number of
Municipalities at
Risk

1st Stage 116 (51.79%) 94 (41.96%) 14 (6.25%)

Source: Piauí State Government, 2025.[2]

Recent reports from May 2025 indicate a 60% reduction in dengue cases in Teresina
compared to the previous year, suggesting that the implemented control measures are having

a positive impact.[3]

Key Dengue Control Strategies in Teresina
The following sections describe the main strategies employed in Teresina for dengue control.

Entomological Surveillance
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Methodology: Teresina's Municipal Health Foundation (FMS) utilizes ovitraps as a key tool for

entomological surveillance.[3] These traps are designed to attract female Aedes aegypti

mosquitoes to lay their eggs, allowing health authorities to monitor the mosquito population

density and identify areas with a high risk of transmission. The data collected from these traps

informs the prioritization of areas for targeted vector control interventions.[3]

The Levantamento Rápido de Índices para Aedes aegypti (LIRAa), a rapid survey to assess

larval infestation levels, is also a critical component of surveillance in the state of Piauí and

guides municipal actions.[2]

Chemical Control
Methodology: While specific protocols for Teresina are not detailed in the available documents,

chemical control is a standard component of the national dengue control program in Brazil. This

typically involves the use of larvicides in breeding sites that cannot be eliminated and

adulticides (ultra-low volume space spraying) in areas with high mosquito density or during

outbreaks. A study on dengue in Teresina between 2002 and 2006 noted that water storage

containers were the primary breeding sites, highlighting a key target for larvicide application.[1]

Community Mobilization and Health Education
Methodology: Public awareness and community participation are emphasized as crucial for the

success of dengue control efforts. The strategy involves educating the population on the

importance of eliminating mosquito breeding sites in and around their homes. This includes

actions such as properly covering water storage containers, cleaning gutters, and removing

any objects that can accumulate water. Reports indicate a strong focus on community

involvement in Teresina.[3]

"New Technologies"
Methodology: News reports mention investments in "new technologies" for dengue control in

Teresina.[4] While the specific technologies are not detailed, this could encompass a range of

innovative approaches being tested and implemented in Brazil, such as the use of drones for

mapping and treating breeding sites, or biological control methods like the use of Wolbachia-

infected mosquitoes. However, no specific data on the implementation or effectiveness of these

newer methods in Teresina was found in the reviewed literature.
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Experimental Protocols and Workflows
Detailed experimental protocols for comparative studies in Teresina were not available.

However, the general workflow for dengue control can be conceptualized as a cycle of

surveillance, data analysis, targeted intervention, and evaluation.
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Caption: Workflow of the integrated dengue control program in Teresina.

Logical Relationship of Control Strategies
The dengue control strategies in Teresina are interconnected and designed to be mutually

reinforcing. Surveillance is the foundational element that guides the implementation of other
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control measures.
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Caption: Interrelationship of dengue control strategies in Teresina.

Conclusion
The dengue control program in Teresina is a dynamic and integrated system that relies on

continuous surveillance to direct its interventions. While the available data points towards a

recent reduction in dengue cases, the lack of direct comparative studies makes it challenging

to attribute this success to a single strategy. The effectiveness of the program likely lies in the

synergistic application of entomological surveillance, targeted chemical control, and sustained

community mobilization. Future research, including controlled trials comparing different

interventions, would be invaluable for optimizing dengue control efforts in Teresina and other

endemic regions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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